Cas no 796069-33-5 (pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci))

• Product name: pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci)
• CAS No: 796069-33-5
• MF: C₁₂H₁₄N₂
• MW: 186.25296
• CID: 889142
• PubChem ID: 45115667

pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci)
• 7-METHYL-1,2,3,4-TETRAHYDROPYRAZINO[1,2-A]INDOLE
• XSNBVERMPZEHLC-UHFFFAOYSA-N
• Pyrazino[1,2-a]indole,1,2,3,4-tetrahydro-7-methyl-(9ci)
• SCHEMBL4705949
• 796069-33-5

• Inchi： InChI=1S/C12H14N2/c1-9-2-3-10-7-11-8-13-4-5-14(11)12(10)6-9/h2-3,6-7,13H,4-5,8H2,1H3
• InChI Key： XSNBVERMPZEHLC-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C=C3N2CCNC3

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17Ų